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molecular formula C11H10BrNO2S B8584685 Ethyl 6-bromo-2-aminobenzo[b]thiophene-3-carboxylate

Ethyl 6-bromo-2-aminobenzo[b]thiophene-3-carboxylate

Cat. No. B8584685
M. Wt: 300.17 g/mol
InChI Key: OAJABPBNNASBFC-UHFFFAOYSA-N
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Patent
US07300952B2

Procedure details

To a solution of 1c (760 mg, 3.44 mmol) in CHCl3 (10 mL) was added N-bromosuccinimide (673 mg, 3.78 mmol). The resultant mixture was stirred for 1 h, then mixed with saturated NaHCO3 solution (100 mL), and extracted with methylene chloride (100 mL, 3×). The combined organic phases were dried over MgSO4, filtered, and concentrated. Flash chromatography (hexanes/ethyl acetate, 4:1) then provided the title compound (930 mg, 90%) as a yellow solid: MS (ES) m/z 300 (M+H)+; 1H NMR (400 MHz, CDCl3) δ7.96 (d, J=8.8 Hz, 1H), 7.63 (s, 1H), 7.42 (d, J=8.8 Hz, 1H), 6.52 (brs, 2H), 4.42 (q, J=7.2 Hz, 2H), 1.48 (t, J=7.2 Hz, 3H).
Name
1c
Quantity
760 mg
Type
reactant
Reaction Step One
Name
N-bromosuccinimide
Quantity
673 mg
Type
reactant
Reaction Step One
Name
CHCl3
Quantity
10 mL
Type
solvent
Reaction Step One
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
NaHCO3
Quantity
100 mL
Type
reactant
Reaction Step Three
[Compound]
Name
hexanes ethyl acetate
Name
title compound
Yield
90%

Identifiers

REACTION_CXSMILES
[CH2:1]([O:3][C:4]([C:6]1[C:7]2[CH:15]=[CH:14][CH:13]=[CH:12][C:8]=2[S:9][C:10]=1[NH2:11])=[O:5])[CH3:2].[Br:16]N1C(=O)CCC1=O.C([O-])(O)=O.[Na+]>C(Cl)(Cl)Cl>[CH2:1]([O:3][C:4]([C:6]1[C:7]2[CH:15]=[CH:14][C:13]([Br:16])=[CH:12][C:8]=2[S:9][C:10]=1[NH2:11])=[O:5])[CH3:2] |f:2.3|

Inputs

Step One
Name
1c
Quantity
760 mg
Type
reactant
Smiles
C(C)OC(=O)C=1C2=C(SC1N)C=CC=C2
Name
N-bromosuccinimide
Quantity
673 mg
Type
reactant
Smiles
BrN1C(CCC1=O)=O
Name
CHCl3
Quantity
10 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl
Step Two
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
NaHCO3
Quantity
100 mL
Type
reactant
Smiles
C(=O)(O)[O-].[Na+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with methylene chloride (100 mL, 3×)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic phases were dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
[Compound]
Name
hexanes ethyl acetate
Type
product
Smiles
Name
title compound
Type
product
Smiles
C(C)OC(=O)C=1C2=C(SC1N)C=C(C=C2)Br
Measurements
Type Value Analysis
AMOUNT: MASS 930 mg
YIELD: PERCENTYIELD 90%
YIELD: CALCULATEDPERCENTYIELD 90.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.